6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 6-(2-ethoxyphenyl)-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4OS/c1-3-23-15-7-5-4-6-14(15)17-21-22-16(19-20-18(22)24-17)13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3
• InChI Key: ARCYAHNIPHKJDX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C

Description

6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of triazolothiadiazole derivatives, which have shown promising results in various biological assays.

Mechanism of Action

The exact mechanism of action of 6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it is believed to exert its pharmacological effects by interacting with various biological targets such as enzymes, receptors, and ion channels. For instance, this compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are responsible for inflammation.
Biochemical and Physiological Effects:
6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. For instance, it has been reported to reduce the levels of inflammatory mediators such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models of inflammation. Moreover, this compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is often impaired in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad spectrum of pharmacological activities. This compound has been shown to exhibit significant antimicrobial, antitumor, anti-inflammatory, and anticonvulsant activities, which makes it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which may hinder its bioavailability and limit its therapeutic potential.

Future Directions

There are several future directions that can be explored to further understand the potential applications of 6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. For instance, more studies can be conducted to elucidate the exact mechanism of action of this compound, and to identify its molecular targets. Moreover, the structure-activity relationship of this compound can be further explored to optimize its pharmacological properties. Additionally, more in vivo studies can be conducted to evaluate the safety and efficacy of this compound in animal models of various diseases.

Synthesis Methods

There are several methods reported in the literature for the synthesis of 6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most commonly used methods involves the reaction of 2-ethoxybenzoylhydrazine with 4-methylphenyl isothiocyanate in the presence of a base such as triethylamine. The resulting intermediate is then cyclized with 2-chloroacetic acid to obtain the desired product.

Scientific Research Applications

6-(2-Ethoxyphenyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of medicinal chemistry. It has been reported to exhibit significant antimicrobial, antitumor, anti-inflammatory, and anticonvulsant activities. Moreover, this compound has also been evaluated for its potential as an anticancer agent, and has shown promising results in various cancer cell lines.